Cas no 140836-83-5 (Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-)

Benzene, 1-methoxy-4-(2-methyl-3-butenyl)- structure
140836-83-5 structure
Product Name:Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
CAS No:140836-83-5
MF:C12H16O
MW:176.254843711853
CID:1297178
PubChem ID:15169395
Update Time:2025-04-20

Benzene, 1-methoxy-4-(2-methyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
    • 1-methoxy-4-(2-methylbut-3-enyl)benzene
    • 140836-83-5
    • 1-Methoxy-4-(2-methylbut-3-en-1-yl)benzene
    • DTXSID20569482
    • Inchi: 1S/C12H16O/c1-4-10(2)9-11-5-7-12(13-3)8-6-11/h4-8,10H,1,9H2,2-3H3
    • InChI Key: MGUCZBCRDVJKDA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CC(C=C)C

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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